Cas no 318-98-9 (Propranolol Hydrochloride)

• Product Name: Propranolol Hydrochloride
• CAS No: 318-98-9
• MF: C₁₆H₂₂ClNO₂
• MW: 295.80438375473
• MDL: MFCD00012558
• CID: 36813
• PubChem ID: 24277796
• Update Time: 2026-01-21

Propranolol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Propranolol Hydrochloride
• (RS)-1-[(1-METHYLETHYL)AMINO]-3-(1-NAPHTHALENYLOXY)-2-PROPANOL HYDROCHLORIDE
• PROPRANOLOL HCL
• (+/-)-PROPRANOLOL HYDROCHLORIDE
• (+/-)-PROPANOLOL HCL
• PROPANOLOL HYDROCHLORIDE
• 1-((1-methylethyl)amino)-3-(1-naphthalenyloxy)-2-propanohydrochloride
• 1-(1-naphthyloxy)-2-hydroxy-3-isopropylaminopropanehydrochloride
• (±)-Propranolol hydrochloride
• 1-(Isopropylamino)-3-(a-naphthoxy)-2-propanolhydrochloride
• DL-Propranolol hydrochloride
• Propranolol (hydrochloride)
• Propranolol hydrochloride solution
• Propranolol hydrochloride(Ciplar®, Inderal®, Deralin®,Avlocardyl®)
• Propranolol Solution
• rac-Propranolol Hydr
• rac-Propranolol Hydrochloride
• deralin
• dociton
• frekven
• inderal
• inderex
• inderol
• kemi
• oposim
• Propranolol
• Propranolol hyd
• tesnol
• Propmnolol hydrochloride
• (±)-1-Isopropylamino-3-(1-naphthyloxy)-2-propanol hydrochloride
• DL-1-(Isopropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride
• 318-98-9
• 1613439-56-7
• Tox21_302905
• Propranolol hydrochloride, 99%
• Tonum
• Anaprilin
• HMS1571I04
• EUR-1000
• Bedranol
• BETACAP
• Z90121066
• F8A3652H1V
• WLN: L66J BO1YQ1MY1 & 1 & GH
• NSC-758950
• NCGC00091932-01
• 318-98-9 (HCL)
• R+C5989educor
• P 0884
• Tensiflex
• Inderal La
• DL-Anapriline
• NCS-91523
• EINECS 206-268-7
• PROPRANOLOL HYDROCHLORIDE (MART.)
• Propranolol HCL ER
• CHEMBL1671
• Propranolol hydrochloride (USAN:USP:JAN)
• Obsidian8135
• PROPRANOLOL HYDROCHLORIDE [JAN]
• NCGC00261581-01
• NS00076256
• Propranovitan
• Propadex
• PROPRANOLOL HYDROCHLORIDE (EP MONOGRAPH)
• MLS002222321
• Beta Neg
• 1-(Isopropylamino)-3-(naphthalen-1-yloxy)propan-2-ol hydrochloride
• (?)-Propranolol hydrochloride
• HMS1570P06
• InderalLA
• Sagittol
• PROPRANOLOL HYDROCHLORIDE [ORANGE BOOK]
• Propranolol hydrochloride, United States Pharmacopeia (USP) Reference Standard
• Innopran XL (TN)
• Elbrol
• Relax-B
• SMR000059167
• 1-(Isopropylamino)-3-(1-naphthyloxy)propan-2-ol hydrochloride
• Propalong
• BCP15350
• LP00896
• Q27108095
• Berkolol
• 2-Propanol-1-((1-methylethyl)amino)-3-(1-naphthalenyloxy) Hydrochloride
• CCG-39239
• NSC91523
• (y)-Propranolol hydrochloride
• (+/-)-[2-Hydroxy-3-(naphthyloxy)propyl]isopropylammonium chloride
• [2-hydroxy-3-(naphthalen-1-yloxy)propyl](propan-2-yl)amine hydrochloride
• Hemipralon
• Kidoral
• Servanolol
• Herzul
• Tox21_201886
• (+/-)-Propranolol hydrochloride, >=99% (TLC), powder
• Prosin
• 2-Propanol, 1-(isopropylamino)-3-(1-naphthyloxy)-, hydrochloride
• NCGC00259435-01
• NCGC00094212-01
• 1-(Isopropylamino)-3-(.alpha.-naphthoxy)-2-propanol hydrochloride
• Scandrug
• Sloprolol
• 2-Propanol, 1-(isopropylamino)-3-(1-naphthyloxy)-, hydrochloride, (+-)-
• (+/-)-1-(ISOPROPYLAMINO)-3-(1-NAPHTHYLOXY)-2-PROPANOL HYDROCHLORIDE
• (+/-)-1-Isopropylamino-3-(1-naphthyloxy)-2-propanol hydrochloride
• 1-(Isopropylamino)-3-(alpha-naphthoxy)-2-propanol hydrochloride
• Procor
• Prano-Puren
• HSDB 3176
• PROPRANOLOL HYDROCHLORIDE [VANDF]
• 1-(Isopropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride
• UNII-F8A3652H1V
• Artensol
• 1-(1-Naphthyloxy)-2-hydroxy-3-(isopropylamino)propane hydrochloride
• Tiperal
• Emforal
• PROPRANOLOL HYDROCHLORIDE [USAN]
• Apsolol
• Prophylux
• Propraratiopharm
• Efectolol
• Obsidan
• Caridolol
• Nelderal
• Arcablock
• CHEBI:8500
• Pranix
• MLS002548855
• EU-0100896
• BCP16675
• Pur-Bloka
• 1-(1-Naphthyloxy)-2-hydroxy-3-isopropylaminopropane hydrochloride
• Propranolol hydrochloride [USAN:USP:JAN]
• 1-naphthalen-1-yloxy-3-(propan-2-ylamino)propan-2-ol hydrochloride
• MLS001056753
• 1-(Isopropylamino)-3-(1-napthyloxy)-2-propanol hydrochloride
• MFCD00012558
• Ikopal
• W-109142
• Propranolol.HCl
• P0995
• AKOS005267141
• beta-NEG
• Propabloc
• Propranolol chloride
• KDM-1102
• 1-(naphthalen-1-yloxy)-3-[(propan-2-yl)amino]propan-2-ol hydrochloride
• Inderal hydrochloride
• Propranolol hydrochloride (JP17/USP)
• InnoPran XL
• Proberta LA
• Beta-Timelets
• Inderal XL
• PROPRANOLOL HYDROCHLORIDE [HSDB]
• PROPRANOLOL HYDROCHLORIDE [WHO-DD]
• (R)-(+)-Propanolol hydrochloride
• 2-Propanol, 1-((1-methylethyl)amino)-3-(1-naphthalenyloxy)-, hydrochloride
• AY 64043
• Avlocardyl
• Sinal
• Hydrochloride, Propranolol
• MLS000859628
• PROPRANOLOL HYDROCHLORIDE (USP MONOGRAPH)
• hemangiol
• NCGC00024690-04
• PROPRANOLOL HYDROCHLORIDE [EP MONOGRAPH]
• CCG-39447
• Pronovan
• Indermigran
• Beprane
• (2-Hydroxy-3-(naphthyloxy)propyl)isopropylammonium chloride
• Panolol
• Dumopranol
• EINECS 222-501-5
• 1-Isopropylamino-3-(1-naphthoxy)-propan-2-ol-hydrochloride
• Propranolon hydrochloride
• PROPRANOLOL HYDROCHLORIDE [MI]
• NCGC00094212-03
• 1-(alpha-naphthoxy)-3-(iso-propylamino)-2-propanol hydrochloride
• PROPRANALOL HYDROCHLORIDE, DL-
• FT-0636788
• (+/-)-Propranolol, Hydrochloride - CAS 3506-09-0
• SPECTRUM1505270
• 2-Propanol, 1-((1-methylethyl)amino)-3-(1-naphthalenyloxy)-, hydrochloride, (+-)-
• (+/-)-Propranolol hydrochloride, analytical reference material
• Noloten
• Half-Inderal
• PROPRANOLOL HYDROCHLORIDE [USP-RS]
• Propranolol hydrochloride intensol
• Naprilin
• dl-propranolol hcl
• H10708
• Propranolol Hydrochloride ER
• Propranur
• Inderalici
• ZMRUPTIKESYGQW-UHFFFAOYSA-N
• Cardinol
• NCGC00094212-02
• PROPRANOLOL HYDROCHLORIDE (USP-RS)
• D00483
• HMS1571G12
• Sudenol
• Pylapron
• Corbeta
• ICI 45520
• Angilol
• PROPRANOLOL HYDROCHLORIDE [MART.]
• 1-[(1-methylethyl)amino]-3-(naphthalen-1-yloxy)propan-2-ol hydrochloride
• Pharmakon1600-01505270
• 2-PROPANOL, 1-((1-METHYLETHYL)AMINO)-3-(1-NAPHTHALENYLOXY)-, HYDROCHLORIDE, (+/-)-
• I 2065
• CAS-318-98-9
• Innopran
• Biocard
• Detensol
• 1-(Isopropylamino)-3-(1-naphthoxy)-propan-2-ol hydrochloride
• (R)-Propranolol hydrochloride
• d,l-Propranolol.HCl, 1mg/ml in Methanol
• Blocaryl
• Prandol
• BIM-0050871.0001
• Pranolol
• 1-(alpha-naphthoxy)-3-(isopropylamino)-2-propanol hydrochloride
• s4076
• Migrastat
• Propral
• ( inverted question mark)-1-(Isopropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride
• Propranolol hydrochloride, Pharmaceutical Secondary Standard; Certified Reference Material
• Propayerst
• Farprolol
• NC00687
• Rapynogen
• propra vt ct
• Indobloc
• Propranolol HydrochlorideER
• SW219414-1
• HMS1922P19
• Herzbase
• Sawatol
• Acifol
• 1-naphthalen-1-yloxy-3-(propan-2-ylamino)propan-2-ol;hydrochloride
• NSC-91523
• PROPRANOLOLI HYDROCHLORIDUM [WHO-IP LATIN]
• Propranolol hydrochloride, European Pharmacopoeia (EP) Reference Standard
• 3506-09-0
• Dibudinate
• Novopranol
• MONOPROLOL
• PROPRANOLOL HYDROCHLORIDE [WHO-IP]
• EN300-16419
• Beta-Tablinen
• (S)-2-Fmoc-6-Chlorhex-4-ynoic acid
• (RS)-1-[(1-Methylethyl)amino]-3-(1-naphthalenyloxy)-2-propanolhydrochloride
• HY-B0573
• FT-0635178
• Propranolol Hydrochloride 1.0 mg/ml in Methanol (as free base)
• AY-64043
• (+-)-1-(Isopropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride
• ( inverted question mark)-Propranolol hydrochloride
• KS-1097
• SR-01000075285-3
• Efektolol
• NCGC00094212-05
• MLS001055449
• PROPRANOLOL HYDROCHLORIDE (+/-)
• NSC 91523
• d,l-Propranolol.HCl
• CCRIS 1105
• PROPRANOLOL HYDROCHLORIDE [USP MONOGRAPH]
• Propranolol Hyrochloride
• NCGC00256554-01
• SR-01000075285
• Proprahexal
• Cinlol
• Nedis
• (S)-Propranolol (hydrochloride)
• NSC758950
• DTXSID3021198
• DTXCID201198
• (2RS)-1-(1-Methylethyl)amino-3-(naphthalen-1-yloxy)propan-2-ol monohydrochloride
• ICI-45520
• NCGC00094212-04
• FT-0603377
• SR-01000075285-1
• SCHEMBL41688
• Inderal (TN)
• Propranolol hydrochloride for performance test, European Pharmacopoeia (EP) Reference Standard
• Tox21_500896
• Hemangeol
• Q-201632
• 3-(naphthalen-1-yloxy)-1-(propan-2-ylamino)propan-2-ol hydrochloride
• (+/-)-Propranolol-(isopropyl-d7) hydrochloride
• Ciplar
• d,l-Propranolol hydrochloride
• d,l-Propranolol.HCl, 1mg/ml in Methanol (as free base)
• DB-018092
• (S)-1-(isopropylamino)-3-(naphthalen-1-yloxy)propan-2-ol hydrochloride
• HY-B0573R
• AY64043
• 2-Propanol, 1-[(1-methylethyl)amino]-3-(1-naphthalenyloxy)-, hydrochloride (1:1)
• 2R-(+)-Propanolol hydrochloride
• Propranolol (hydrochloride) (Standard)
• Propranolol hydrochloride, DL-
• 206-268-7
• 2S-(-)-Propanolol hydrochloride

• MDL： MFCD00012558
• Inchi： 1S/C16H21NO2.ClH/c1-12(2)17-10-14(18)11-19-16-9-5-7-13-6-3-4-8-15(13)16;/h3-9,12,14,17-18H,10-11H2,1-2H3;1H
• InChI Key： ZMRUPTIKESYGQW-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC=C2C=CC=CC=12)CC(CNC(C)C)O
• BRN： 4164259

Computed Properties

• Exact Mass: 295.13400
• Monoisotopic Mass: 295.133907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Powder
• Melting Point: 163-166 ºC
• Boiling Point: 434.9°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Solubility: H2O: 50 mg/mL, clear, colorless
• Water Partition Coefficient: dissolution
• PSA: 41.49000
• LogP: 3.77040
• Solubility: Not available
• Merck: 14,7840
• Color/Form: 1.0 mg/mL in methanol (as free base)

Propranolol Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S22
• FLUKA BRAND F CODES：10
• RTECS：UB7525000
• Hazardous Material Identification：
• Risk Phrases：R22
• HazardClass：IRRITANT
• Toxicity：LD50 in mice (mg/kg): 565 orally; 22 i.v.; 107 i.p. (Martin, Linee)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：S22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Propranolol Hydrochloride

Propranolol Hydrochloride (CAS No: 318-98-9): A Comprehensive Overview in Modern Pharmaceutical Research

Propranolol Hydrochloride, with the chemical identifier CAS No: 318-98-9, is a well-established β-adrenergic receptor antagonist that has been widely utilized in the management of cardiovascular and neurological conditions for several decades. This compound, classified as a non-selective beta-blocker, exhibits significant therapeutic potential due to its ability to modulate sympathetic nervous system activity. Its molecular structure, characterized by a naphthalene ring fused with an aromatic side chain, contributes to its high affinity for β1 and β2 adrenergic receptors, making it a cornerstone in the treatment of hypertension, angina pectoris, arrhythmias, and anxiety-related disorders.

The pharmacological profile of Propranolol Hydrochloride has been extensively studied in both preclinical and clinical settings. Recent advancements in pharmacokinetic research have highlighted its rapid absorption and extensive distribution throughout the body, with a primary route of metabolism via the liver. The hydrochloride salt form enhances solubility, facilitating intravenous administration and ensuring consistent bioavailability. This has led to its incorporation into emergency protocols for acute hypertensive crises and myocardial infarction management.

In the realm of clinical applications, Propranolol Hydrochloride has demonstrated remarkable efficacy in conditions associated with excessive sympathetic stimulation. For instance, studies published in 2022 have underscored its role in preventing migraine headaches by inhibiting vasoconstriction mediated by beta-adrenergic receptors. Additionally, its anti-anxiety effects have been explored in patients with performance anxiety and panic disorders, with meta-analyses indicating a superior response rate compared to placebo.

Emerging research has also delved into the potential of Propranolol Hydrochloride as an adjunct therapy in neurodegenerative diseases. A groundbreaking study from 2023 investigated its neuroprotective properties in animal models of Parkinson’s disease, revealing that chronic administration attenuated dopaminergic neuron loss by modulating oxidative stress pathways. While further human trials are warranted, these findings suggest a promising future for this compound beyond its traditional indications.

The synthesis and characterization of Propranolol Hydrochloride (CAS No: 318-98-9) adhere to stringent regulatory standards set forth by agencies such as the FDA and EMA. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed techniques to ensure purity and structural integrity. Manufacturers must navigate complex regulatory pathways to obtain approval for formulations ranging from oral tablets to injectable solutions, emphasizing the compound’s significance in global healthcare.

One of the most compelling aspects of Propranolol Hydrochloride is its versatility across multiple therapeutic domains. Beyond cardiovascular medicine, it has found utility in ophthalmology for reducing intraocular pressure in glaucoma patients and in dermatology for managing conditions like rosacea by decreasing facial blood flow. Its broad spectrum of action underscores why it remains a preferred choice for clinicians seeking effective symptomatic relief.

The safety profile of Propranolol Hydrochloride has been meticulously evaluated through decades of clinical use. While generally well-tolerated, caution is advised in patients with respiratory conditions such as asthma due to potential bronchoconstriction. Geriatric populations may require dose adjustments owing to altered pharmacokinetics, highlighting the importance of personalized medicine approaches when prescribing this compound.

Recent innovations in drug delivery systems have expanded the applications of Propranolol Hydrochloride. Transdermal patches offer sustained release profiles, reducing daily dosing frequency and improving patient compliance. Nanoparticle formulations are being explored for targeted delivery to specific tissues, potentially enhancing therapeutic efficacy while minimizing systemic side effects.

The economic impact of Propranolol Hydrochloride (CAS No: 318-98-9) cannot be overstated. As one of the most widely prescribed beta-blockers globally, it generates substantial revenue for pharmaceutical companies while simultaneously reducing healthcare costs associated with complications arising from uncontrolled hypertension and arrhythmias. This economic viability has driven ongoing research efforts aimed at expanding its therapeutic utility.

In conclusion,Propranolol Hydrochloride, identified by CAS No: 318-98-9, represents a paradigmatic example of how classical pharmacological agents can continue to deliver novel insights and therapeutic benefits through sustained research and innovation. Its multifaceted applications across medicine—from cardiovascular disease management to neuroprotection—solidify its status as an indispensable tool in modern pharmacotherapy while opening new avenues for future exploration.